Cas no 1795456-95-9 (1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone)

• Product Name: 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone
• CAS No: 1795456-95-9
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 5369460
• Update Time: 2025-07-02

1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone

• Inchi： 1S/C22H27NO3/c1-25-21-12-10-19(11-13-21)20-9-5-6-14-23(15-20)22(24)17-26-16-18-7-3-2-4-8-18/h2-4,7-8,10-13,20H,5-6,9,14-17H2,1H3
• InChI Key： AWXFSYAGDPIFSN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC(C2=CC=C(OC)C=C2)C1)COCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone

Professional Introduction to 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone (CAS No. 1795456-95-9)

The compound 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone, identified by the CAS number 1795456-95-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a complex structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

At the core of this compound's structure lies a unique combination of functional groups, including a phenyl ring substituted with a methoxy group and an azepane moiety. The presence of these elements not only contributes to the compound's distinct chemical profile but also suggests possible interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. The azepane ring, in particular, is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. This structural motif has been widely studied for its potential applications in treating various neurological and cardiovascular disorders.

The methoxy-substituted phenyl ring in 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone adds another layer of complexity, contributing to the compound's potential as a bioactive molecule. Phenolic derivatives are well-documented for their role in modulating inflammatory pathways and neurotransmitter systems, which are critical in the treatment of conditions such as pain, depression, and neurodegenerative diseases.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The unique structural features of 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone make it an intriguing subject for SAR studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how structural changes influence biological activity.

One particularly promising area of investigation is the potential application of this compound in the treatment of central nervous system (CNS) disorders. The azepane ring's ability to cross the blood-brain barrier and its interaction with CNS-specific receptors have been extensively studied. Additionally, the methoxyphenyl moiety may contribute to enhanced metabolic stability and reduced toxicity, which are crucial factors in drug development.

The synthesis of 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this compound efficiently.

In addition to its pharmacological potential, this compound also exhibits interesting physicochemical properties that make it suitable for formulation development. Its solubility profile, melting point, and stability under various conditions are critical parameters that influence its suitability for therapeutic use. Detailed physicochemical characterization is essential for optimizing drug delivery systems and ensuring efficacy.

The use of computational chemistry techniques has further enhanced our understanding of the interactions between 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone and biological targets. Molecular docking studies have provided valuable insights into how this compound binds to specific receptors and enzymes, offering a rational basis for designing more potent and selective drug analogs.

Evaluation of the toxicological profile is another critical aspect of drug development. Preclinical studies have been conducted to assess the safety and tolerability of this compound in animal models. These studies have provided preliminary data on its pharmacokinetics, adverse effects, and potential therapeutic window.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone. HTS allows for rapid testing of large libraries of compounds against numerous biological targets, enabling researchers to identify promising candidates for further optimization.

In conclusion, 1-[3-(4-methoxyphenyl)azepan-1-yl]-2-phenylmethoxyethanone (CAS No. 1795456-95-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the quest for novel therapeutic agents. Continued research into this compound will likely yield important insights into its mechanisms of action and applications in medicine.